Cas no 60716-34-9 ( )

• Product Name: &nbsp
• CAS No: 60716-34-9
• MF: C₂₈H₂₉ClN₂O₃
• MW: 476.994466543198
• CID: 953388
• PubChem ID: 12275625
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2,3,10-trimethoxy-13-methyl-5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-9-amine,chloride
• NSC282132
• NSC-282132
• 60716-34-9
• AGN-PC-0NIBUB
• DTXSID50483642
•  

• Inchi： 1S/C28H28N2O3.ClH/c1-18-21-10-11-24(31-2)27(29-16-19-8-6-5-7-9-19)23(21)17-30-13-12-20-14-25(32-3)26(33-4)15-22(20)28(18)30;/h5-11,14-15,17H,12-13,16H2,1-4H3;1H
• InChI Key： AQTZEHQCZWDQJP-UHFFFAOYSA-N
• SMILES： [Cl-].O(C)C1C(=CC2=C(C=1)C1C(C)=C3C=CC(=C(C3=C[N+]=1CC2)NCC1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 442.2258
• Monoisotopic Mass: 476.1866705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 626
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 42.96
• LogP: 2.37370